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Compound of Interest

Compound Name:
Inosine-5'-monophosphate

disodium salt

Cat. No.: B14127107 Get Quote

For researchers in cellular biology, neuroscience, and drug development, inosine-5'-

monophosphate (IMP) disodium salt is a critical reagent. As the first nucleotide formed during

de novo purine synthesis, it serves as a key precursor to adenosine monophosphate (AMP)

and guanosine monophosphate (GMP)[1][2]. Furthermore, extracellular IMP and its metabolite

inosine can act as signaling molecules, modulating inflammatory responses[1][3]. Given its

central role in cellular metabolism and signaling, the purity and quality of commercially sourced

IMP are paramount for reproducible experimental outcomes.

This guide provides a comparative overview of commercially available inosine-5'-
monophosphate disodium salt, along with standardized protocols for its quality assessment.

Commercial Supplier Comparison
Sourcing high-quality reagents is a critical first step in any experimental workflow. Below is a

comparison of several prominent suppliers of inosine-5'-monophosphate disodium salt,
based on publicly available data. Researchers are encouraged to request lot-specific

Certificates of Analysis (CoA) for detailed purity information.
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Supplier
Product
Name

Purity (by
HPLC)

CAS
Number

Molecular
Formula

Additional
Notes

Sigma-

Aldrich

Inosine 5′-

monophosph

ate disodium

salt hydrate

≥99.0%[4]
352195-40-

5[5]

C₁₀H₁₁N₄Na₂

O₈P · xH₂O

Also offer a

grade from

yeast with

≥98%

purity[6][7].

MP

Biomedicals

Inosine-5-

monophosph

ate, disodium

salt, hydrate

Not specified
352195-40-

5[8]

C₁₀H₁₁N₄O₈P

Na₂· xH₂O[8]

For research

or further

manufacturin

g use[8].

BOC

Sciences

Inosine 5'-

monophosph

ate disodium

salt

≥97%[9] 4691-65-0
C₁₀H₁₁N₄Na₂

O₈P[9]

Soluble in

water,

sparingly in

ethanol[9].

MOLNOVA

Disodium 5'-

inosinate

monohydrate

98%[10]
352195-40-

5[10]

C₁₀H₁₃N₄Na₂

O₉P[10]

NMR data

consistent

with

structure[10].

TCI America

Inosine 5'-

Monophosph

ate Disodium

Salt, Hydrate

Not specified
4691-65-

0[11]
Not specified

For

professional

manufacturin

g, research,

or industrial

use[11].

Santa Cruz

Biotechnolog

y

Inosine 5′-

monophosph

ate disodium

salt

Not specified
4691-65-

0[12]

C₁₀H₁₁N₄O₈P

·2Na[12]

For research

use only[12].

Key Signaling Pathways Involving IMP
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Inosine-5'-monophosphate is a pivotal molecule in purine metabolism. Intracellularly, it is the

branch point for the synthesis of adenosine and guanosine nucleotides. Extracellularly, it can

be metabolized to inosine, which has its own signaling properties, particularly in the context of

inflammation.
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Fig. 1: IMP Metabolic and Signaling Pathways.

Experimental Protocols for Quality Assessment
The following protocols describe standard methods for verifying the identity and purity of

inosine-5'-monophosphate disodium salt.
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Experimental Workflow for Quality Control
A systematic approach to quality control ensures the reliability of the starting material. This

workflow outlines the key steps from receiving the compound to its use in experiments.
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Fig. 2: Quality Control Workflow for IMP.
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High-Performance Liquid Chromatography (HPLC) for
Purity Analysis
This method is designed to separate and quantify IMP from potential impurities.

1. Objective: To determine the purity of the inosine-5'-monophosphate disodium salt sample

by quantifying the percentage of the main compound peak relative to all other peaks.

2. Materials and Reagents:

Inosine-5'-monophosphate disodium salt sample
HPLC-grade water
HPLC-grade acetonitrile
Formic acid
Symmetry C18 column (or equivalent)

3. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

4. Mobile Phase Preparation:

Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: Acetonitrile.

5. Chromatographic Conditions:

Column: Symmetry C18, 5 µm, 4.6 x 150 mm
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Detector Wavelength: 254 nm
Column Temperature: 30°C
Gradient:
0-5 min: 100% A
5-15 min: Linear gradient to 95% A, 5% B
15-20 min: Hold at 95% A, 5% B
20-22 min: Return to 100% A
22-30 min: Hold at 100% A (re-equilibration)
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6. Sample Preparation:

Prepare a 1 mg/mL stock solution of IMP in HPLC-grade water.
Filter the sample through a 0.22 µm syringe filter before injection.

7. Data Analysis:

Integrate all peaks in the chromatogram.
Calculate the purity by dividing the peak area of IMP by the total area of all peaks and
multiplying by 100.

Proton Nuclear Magnetic Resonance (¹H NMR) for
Structural Confirmation
¹H NMR spectroscopy is used to confirm the chemical structure of the compound.

1. Objective: To verify the identity of the inosine-5'-monophosphate disodium salt by

comparing its ¹H NMR spectrum to a reference spectrum or expected chemical shifts.

2. Materials and Reagents:

Inosine-5'-monophosphate disodium salt sample
Deuterium oxide (D₂O)

3. Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher).

4. Sample Preparation:

Dissolve approximately 5-10 mg of the IMP sample in 0.6-0.7 mL of D₂O in an NMR tube.
Vortex briefly to ensure complete dissolution.

5. NMR Acquisition Parameters (Example for a 400 MHz spectrometer):

Pulse Program: Standard 1D proton (zg30)
Number of Scans: 16 or 32
Relaxation Delay (d1): 2.0 seconds
Acquisition Time (aq): ~4 seconds
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Solvent: D₂O
Temperature: 298 K

6. Data Analysis:

Process the raw data (Fourier transform, phase correction, and baseline correction).
Reference the spectrum using the residual HDO peak (approximately 4.79 ppm).
Compare the chemical shifts and multiplicities of the observed peaks with known values for
inosine-5'-monophosphate to confirm the structure. Key expected signals include those for
the purine ring protons and the ribose sugar protons.

By employing a careful selection of commercial suppliers and implementing robust quality

control measures, researchers can ensure the integrity of their experiments and the reliability of

their data when working with inosine-5'-monophosphate disodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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